Cas no 247933-39-7 (Cyclohexanecarboxylicacid, 3,5-diamino-)

• Product Name: Cyclohexanecarboxylicacid, 3,5-diamino-
• CAS No: 247933-39-7
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 246148
• PubChem ID: 21196866
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 3,5-diamino- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 3,5-diamino-
• 3,5-Diaminocyclohexanecarboxylicacid
• 3,5-diaminocyclohexane-1-carboxylic acid
• DTXSID70611309
• 247933-39-7
• 3,5-diaminocyclohexanecarboxylic acid
• SCHEMBL2890441
• CYCLOHEXANECARBOXYLIC ACID, 3,5-DIAMINO-, (1ALPHA,3ALPHA,5ALPHA)- (9CI)
• cyclohexanecarboxylic acid, 3,5-diamino-, (1alpha,3alpha,5alpha)-

• Inchi： 1S/C7H14N2O2/c8-5-1-4(7(10)11)2-6(9)3-5/h4-6H,1-3,8-9H2,(H,10,11)
• InChI Key： RWLPMVCMMVBPKU-UHFFFAOYSA-N
• SMILES： OC(C1CC(CC(C1)N)N)=O

Computed Properties

• Exact Mass: 158.10562
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 89.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives